4-fluoro-N-(6-((4-oxo-4-(pyridin-2-ylamino)butyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 4-fluoro-N-[6-[4-oxo-4-(pyridin-2-ylamino)butyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C20H18FN5O2S/c21-15-8-6-14(7-9-15)20(28)24-17-10-11-19(26-25-17)29-13-3-5-18(27)23-16-4-1-2-12-22-16/h1-2,4,6-12H,3,5,13H2,(H,22,23,27)(H,24,25,28)
• InChI Key: ASRZLEYFQQJZGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN5O2S
• Molecular Weight: 411.5 g/mol

Description

“4-fluoro-N-(6-((4-oxo-4-(pyridin-2-ylamino)butyl)thio)pyridazin-3-yl)benzamide” is a chemical compound with the molecular formula C20H18FN5O2S. It is not intended for human or veterinary use and is available for research use only.

Scientific Research Applications

Medicinal Chemistry Applications

• Antineoplastic Activity : A related compound, flumatinib, showed promise as a novel antineoplastic tyrosine kinase inhibitor in chronic myelogenous leukemia (CML) patients. The study identified the main metabolic pathways of flumatinib, indicating its potential for clinical application in cancer treatment (Gong et al., 2010).
• Fluorescent Probes : Research into fluorescent probes for selective discrimination of thiophenols over aliphatic thiols highlighted the design and sensitivity of such probes in environmental and biological sciences. These findings could inform the development of similar compounds for specific biochemical detections (Wang et al., 2012).
• Chemosensors : A chemosensor based on a similar structure demonstrated excellent selectivity and sensitivity for Zn(2+) ions, with potential applications in detecting metal ions in biological systems (Li et al., 2014).

Materials Science Applications

• Polyamide Synthesis : Research into ortho-linked polyamides based on bis(ether-carboxylic acid) derived from tert-butylcatechol, which shares structural similarities with the benzamide derivative, showed that these materials have high thermal stability and could be useful in various industrial applications (Hsiao et al., 2000).

Biochemical Studies

• Histone Deacetylase Inhibition : The compound MGCD0103, sharing a similar chemical moiety, was identified as an orally active histone deacetylase inhibitor with significant antitumor activity, demonstrating the potential of similar compounds in epigenetic therapy (Zhou et al., 2008).
• Peripheral Benzodiazepine Receptor Study : Research into compounds for the study of the peripheral benzodiazepine receptor using positron emission tomography (PET) highlighted the utility of fluorinated benzothiazolo imidazole compounds in neuroimaging, suggesting potential applications for similar benzamide derivatives (Fookes et al., 2008).